2-N-cyclohexyl-2-N-methyl-1,3,4-thiadiazole-2,5-diamine
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Description
2-N-cyclohexyl-2-N-methyl-1,3,4-thiadiazole-2,5-diamine, also known as 2-NCM-TD, is a synthetic compound with a wide range of applications in scientific research. It has been used in the synthesis of a variety of compounds, as well as in the study of biochemical and physiological responses.
Scientific Research Applications
Heterocyclic Compounds in Pharmacology
Heterocyclic compounds, particularly 1,3,4-thiadiazole derivatives, have garnered significant attention due to their extensive pharmacological activities. The toxophoric N2C2S moiety present in these derivatives is believed to be the source of their diverse biological activities. Research indicates that these compounds exhibit anti-inflammatory, analgesic, antimicrobial, anticonvulsant, antidiabetic, antitumor, and antiviral activities. The development of hybrid molecules through the combination of different pharmacophoric units in a single framework may lead to compounds with novel and significant biological profiles (Mishra, Singh, Tripathi, & Giri, 2015).
Synthetic Methods and Biological Significance
The synthesis and biological significance of 1,3,4-thiadiazoline and related compounds have been explored extensively. Synthetic methodologies focus on cyclization reactions of thiosemicarbazone under various conditions. These heterocyclic compounds have demonstrated significant biological activity against different fungal and bacterial strains, highlighting their pharmaceutical importance (Yusuf & Jain, 2014).
Advances in Thiadiazole Chemistry
Thiadiazoles are crucial in organic synthesis, pharmaceutical, and biological applications. They serve as oxidation inhibitors, cyanine dyes, metal chelating agents, and anti-corrosion agents. The broad spectrum of applications has led to significant research into thiadiazole chemistry, focusing on synthetic strategies, techniques, and the structure-activity relationship of these compounds. This research paves the way for the development of new thiadiazole compounds with enhanced efficacy and safety (Asif, 2016).
Biological Activity of 1,3,4-Thiadiazoles
The diverse pharmacological potential of 1,3,4-thiadiazole and oxadiazole heterocycles has been confirmed through extensive research. These compounds have been identified as possessing antimicrobial, anti-inflammatory, analgesic, antitumor, antitubercular, and antiviral activities. The combination of 1,3,4-thiadiazole or oxadiazole core with various heterocycles often results in a synergistic effect, underscoring their importance in the development of new pharmaceutical agents (Lelyukh, 2019).
Thiadiazole Derivatives as Anesthetic and Anti-inflammatory Agents
Recent studies have highlighted the analgesic and anti-inflammatory activities of triazole and thiadiazole derivatives. These heterocyclic systems are significant sources of potential analgesic and/or anti-inflammatory agents, exhibiting high selectivity of action, low toxicity, and effects comparable to standard drugs. The structural modification of these systems allows for the optimization of "drug-like" characteristics and the exploration of possible mechanisms of action (Koval, Lozynskyi, Shtrygol’, & Lesyk, 2022).
properties
IUPAC Name |
2-N-cyclohexyl-2-N-methyl-1,3,4-thiadiazole-2,5-diamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N4S/c1-13(7-5-3-2-4-6-7)9-12-11-8(10)14-9/h7H,2-6H2,1H3,(H2,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBEHGFJVPHWMIR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCCC1)C2=NN=C(S2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701214954 |
Source
|
Record name | N2-Cyclohexyl-N2-methyl-1,3,4-thiadiazole-2,5-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701214954 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
72269-94-4 |
Source
|
Record name | N2-Cyclohexyl-N2-methyl-1,3,4-thiadiazole-2,5-diamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=72269-94-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N2-Cyclohexyl-N2-methyl-1,3,4-thiadiazole-2,5-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701214954 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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